Cas no 60634-74-4 (1H-imidazole-5-sulfonic acid)

1H-imidazole-5-sulfonic acid structure
1H-imidazole-5-sulfonic acid structure
Product Name:1H-imidazole-5-sulfonic acid
CAS No:60634-74-4
MF:C3H4N2O3S
MW:148.140459060669
MDL:MFCD19217924
CID:496405
PubChem ID:13173028
Update Time:2025-09-18

1H-imidazole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-sulfonic acid
    • 1H-imidazole-5-sulfonic acid
    • MDL: MFCD19217924
    • Inchi: 1S/C3H4N2O3S/c6-9(7,8)3-1-4-2-5-3/h1-2H,(H,4,5)(H,6,7,8)
    • InChI Key: BONRIQWDXHCVOH-UHFFFAOYSA-N
    • SMILES: S(C1=CN=CN1)(=O)(=O)O

Computed Properties

  • Exact Mass: 147.99432
  • Monoisotopic Mass: 147.99426317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 91.4Ų

Experimental Properties

  • PSA: 83.05

1H-imidazole-5-sulfonic acid Pricemore >>

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